Cas no 5297-05-2 (Digoxigenin Bisdigitoxoside)

• Product Name: Digoxigenin Bisdigitoxoside
• CAS No: 5297-05-2
• Molecular Formula: C₃₅H₅₄O₁₁
• Molecular Weight: 650.79666
• CID: 370056
• PubChem ID: 92999

Digoxigenin Bisdigitoxoside Properties

Names and Identifiers

• Card-20(22)-enolide,3-[[2,6-dideoxy-4-O-(2,6-dideoxy-b-D-ribo-hexopyranosyl)-b-D-ribo-hexopyranosyl]oxy]-12,14-dihydroxy-, (3b,5b,12b)-
• Digoxigenin Bisdigitoxoside
• Bisdigitoxoside
• Bisdigoxigenin
• didigitoxosyldigoxigenin
• Digoxigenin Bisdigitoxide
• digoxigenin didigitoxoside
• digoxigenin-bis(digitoxoside)
• digoxingenin bisdigitoxoside
• Einecs 226-143-0
• UNII-PPY8HS8NF3
• 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Digoxigenin bis-digitoxose
• CHEMBL1151
• 3-{[2,6-Dideoxy-4-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide
• NS00115978
• 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
• 3beta-((2,6-Dideoxy-4-O-(2,6-dideoxy-beta-D -ribo-hexopyranosyl)-beta-D -ribo-hexopyranosyl)oxy)-12beta,14-dihydroxy-5beta-card-20(22)-enolide
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-4-O-(2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-12,14-DIHYDROXY-, (3.BETA.,5.BETA.,12.BETA.)-
• HY-131486
• DIGOXIGENIN, DIDIGITOXOSIDE
• (3beta,5beta,12beta)-3-((2,6-Dideoxy-4-O-(2,6-dideoxy-beta-D-ribo-hexopyranosyl)-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxycard-20(22)-enolide
• 5297-05-2
• CS-0135911
• CHEBI:189931
• Dbis
• Digoxigenin bis-digitoxiside
• BDBM231663
• DTXSID80967440
• PPY8HS8NF3
• Digoxigenin bis-digitoxoside
• E98946
• DA-52537

• InChIKey： NTSBMKIZRSBFTA-AIDOXSFESA-N
• Inchi： InChI=1S/C35H54O11/c1-17-31(40)25(36)14-30(43-17)46-32-18(2)44-29(15-26(32)37)45-21-7-9-33(3)20(12-21)5-6-23-24(33)13-27(38)34(4)22(8-10-35(23,34)41)19-11-28(39)42-16-19/h11,17-18,20-27,29-32,36-38,40-41H,5-10,12-16H2,1-4H3/t17-,18-,20-,21+,22-,23-,24+,25+,26+,27-,29+,30+,31-,32-,33+,34+,35+/m1/s1
• SMILES： CC1C(C(CC(O1)OC2C(OC(CC2O)OC3CCC4(C(C3)CCC5C4CC(C6(C5(CCC6C7=CC(=O)OC7)O)C)O)C)C)O)O

Computed Properties

• Exact Mass: 650.36700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 650.36661253g/mol
• Heavy Atom Count: 46
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• LogP: 2.33710
• PSA: 164.37000
• Melting Point: 260-262°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives